N-(1-(phenylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-3-(trifluoromethyl)benzamide

• IUPAC Name: N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-7-yl]-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C23H19F3N2O3S/c24-23(25,26)18-8-4-6-17(14-18)22(29)27-19-12-11-16-7-5-13-28(21(16)15-19)32(30,31)20-9-2-1-3-10-20/h1-4,6,8-12,14-15H,5,7,13H2,(H,27,29)
• InChI Key: JKBVAQUKHJPLNA-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=C(C=C2)NC(=O)C3=CC(=CC=C3)C(F)(F)F)N(C1)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C23H19F3N2O3S
• Molecular Weight: 460.5 g/mol

Description

This compound contains a phenylsulfonyl group, a tetrahydroquinoline group, and a trifluoromethylbenzamide group. These groups are common in many pharmaceuticals and agrochemicals.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the tetrahydroquinoline ring, the introduction of the phenylsulfonyl group, and the attachment of the trifluoromethylbenzamide group. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these groups around the tetrahydroquinoline ring. The trifluoromethyl group is known to have a significant impact on the physical and chemical properties of the molecules it’s part of.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the phenylsulfonyl, tetrahydroquinoline, and trifluoromethylbenzamide groups. For example, the trifluoromethyl group is known to undergo various reactions, including trifluoromethylation of carbon-centered radical intermediates.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The trifluoromethyl group, for example, is known to increase the lipophilicity and metabolic stability of compounds.